Cas no 53783-89-4 (3-methylhexanenitrile)
3-methylhexanenitrile structure
Product Name:3-methylhexanenitrile
3-methylhexanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Hexanenitrile, 3-methyl-
- 3-METHYLHEXANENITRILE
- 1-cyano-2-methylpentane
- 3-Methyl-1-cyan-pentan
- 3-methyl-hexanenitrile
- 3-Methyl-hexannitril
- 3-methylhexanonitrile
- Hexanenitrile,3-methyl
- SCHEMBL1315582
- AKOS011549458
- l-3-Methylhexanenitrile
- DTXSID40337544
- JDVUMGUHKLDEQL-UHFFFAOYSA-N
- 3-Methylhexanenitrile #
- 53783-89-4
- EN300-1854409
- 3-methylhexanenitrile
-
- Inchi： 1S/C7H13N/c1-3-4-7(2)5-6-8/h7H,3-5H2,1-2H3
- InChI Key： JDVUMGUHKLDEQL-UHFFFAOYSA-N
- SMILES： N#CCC(C)CCC
Computed Properties
- Exact Mass: 111.10500
- Monoisotopic Mass: 111.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 87.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 2.33628
3-methylhexanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-methylhexanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854409-0.05g |
3-methylhexanenitrile |
53783-89-4 | 0.05g |
$407.0 | 2023-09-18 | ||
| Enamine | EN300-1854409-0.1g |
3-methylhexanenitrile |
53783-89-4 | 0.1g |
$427.0 | 2023-09-18 | ||
| Enamine | EN300-1854409-0.25g |
3-methylhexanenitrile |
53783-89-4 | 0.25g |
$447.0 | 2023-09-18 | ||
| Enamine | EN300-1854409-0.5g |
3-methylhexanenitrile |
53783-89-4 | 0.5g |
$465.0 | 2023-09-18 | ||
| Enamine | EN300-1854409-1.0g |
3-methylhexanenitrile |
53783-89-4 | 1g |
$728.0 | 2023-06-02 | ||
| Enamine | EN300-1854409-2.5g |
3-methylhexanenitrile |
53783-89-4 | 2.5g |
$949.0 | 2023-09-18 | ||
| Enamine | EN300-1854409-5.0g |
3-methylhexanenitrile |
53783-89-4 | 5g |
$2110.0 | 2023-06-02 | ||
| Enamine | EN300-1854409-10.0g |
3-methylhexanenitrile |
53783-89-4 | 10g |
$3131.0 | 2023-06-02 | ||
| Enamine | EN300-1854409-1g |
3-methylhexanenitrile |
53783-89-4 | 1g |
$485.0 | 2023-09-18 | ||
| Enamine | EN300-1854409-5g |
3-methylhexanenitrile |
53783-89-4 | 5g |
$1406.0 | 2023-09-18 |
3-methylhexanenitrile Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
53783-89-4 (3-methylhexanenitrile) Related Products
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